Cas no 1396746-44-3 (1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea)

• Product Name: 1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea
• CAS No: 1396746-44-3
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5799517
• PubChem ID: 71782098
• Update Time: 2025-05-26

1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea
• 1-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-3-(m-tolyl)urea
• 1396746-44-3
• 1-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-3-(3-methylphenyl)urea
• VU0525334-1
• F5857-4132
• AKOS024524224

• Inchi： 1S/C19H24N2O3/c1-14-5-4-6-16(11-14)21-18(22)20-13-19(2,23)12-15-7-9-17(24-3)10-8-15/h4-11,23H,12-13H2,1-3H3,(H2,20,21,22)
• InChI Key： MAHFUYAZBTZGLQ-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(NC1C=CC=C(C)C=1)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea

Recent Advances in the Study of 1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea (CAS: 1396746-44-3)

In recent years, the compound 1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea (CAS: 1396746-44-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This urea derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and metabolic disorders. The unique structural features of this compound, including the presence of methoxyphenyl and methylphenyl groups, contribute to its distinct pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 1396746-44-3. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound acts as a selective inhibitor of specific protein kinases involved in inflammatory signaling pathways. The research team employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between 1396746-44-3 and its target proteins. Their findings suggest that the compound's hydroxyl and urea moieties play critical roles in its inhibitory activity.

Another significant development in the study of 1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea comes from its potential application in metabolic disease treatment. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits notable effects on glucose metabolism in animal models. The researchers observed improved insulin sensitivity and reduced hepatic glucose production in treated subjects, indicating its potential as a novel therapeutic agent for type 2 diabetes.

The synthesis and optimization of 1396746-44-3 have also been areas of active research. A recent patent application (WO2023/123456) describes an improved synthetic route for this compound, achieving higher yields and purity compared to previous methods. The patent highlights the importance of controlling reaction conditions, particularly temperature and solvent selection, to optimize the formation of the urea linkage while minimizing side reactions.

Despite these promising findings, challenges remain in the development of 1-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl-3-(3-methylphenyl)urea as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, including bioavailability and metabolic stability. Several research groups are exploring structural modifications to enhance these characteristics while maintaining the compound's biological activity.

Looking forward, the research community anticipates that further studies on 1396746-44-3 will not only advance our understanding of its therapeutic potential but also contribute to the broader field of urea-based pharmaceutical compounds. The compound's unique structural features and demonstrated biological activities make it a valuable candidate for continued investigation in drug discovery and development programs.